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Compound of Interest

Compound Name: 4-Amino-3-propoxyphenol
CAS No.: 1342281-39-3
Cat. No.: B1375121
Get Quote
. J

Part 1: Chemical Identity & Critical Disambiguation

Before initiating procurement, it is vital to distinguish this specific scaffold from structurally
similar commercial reagents. Errors in CAS specification frequently lead to the accidental
purchase of hair dye intermediates (e.g., nitro-phenols) or regioisomers.

The "Golden Standard" Specification

Use these parameters to validate supplier certificates of analysis (CoA) before purchase.
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Parameter Specification Technical Note

Chemical Name 4-Amino-3-propoxyphenol

CAS Number 1342281-39-3 Critical Anchor

Molecular Formula CoH13NO:2

Molecular Weight 167.21 g/mol

SMILES CCCOC1=C(C=CC(=C1)O)N Use for substructure searching

) ) ) Darkens to brown/purple upon
Appearance Off-white to beige solid

oxidation
N DMSO, Methanol, Ethyl Poor solubility in water at
Solubility
Acetate neutral pH
o >98% required for biological
Purity Limit >95% (HPLC)

assays

Structural Disambiguation

Warning: Do not confuse with these common analogs:
e 4-Amino-3-nitrophenol (CAS 610-81-1): A red/brown dye intermediate.

o Prenalterol Intermediates: Often contain an isopropylamine side chain, not a simple amino
group.

e Regioisomers: 3-Amino-4-propoxyphenol has significantly different electronic properties.

Part 2: Supply Chain Landscape & Sourcing
Strategy

This compound is classified as a Specialty Building Block, not a commodity chemical. It is
rarely held in high stock volumes by major catalog suppliers (e.g., Sigma-Aldrich, Fisher) and is
typically synthesized on demand or held by specialized building-block vendors.

Supplier Tier Analysis
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Supplier Tier Typical Lead Time

Purity Reliability Recommended For

Tier 1: Major Catalogs
(e.g., Biosynth,

Validated reference

3-6 Weeks High standards; GMP
PubChem )
requirements.
Aggregators)
Tier 2: Building Block )
o High-throughput
Specialists (e.g., ] ]
) ] 2—-4 Weeks Variable screening (HTS)
Enamine, WuXi ) i
library synthesis.
AppTec)
] Multi-gram scale-up;
Tier 3: Custom ) )
) 6—8 Weeks Very High when stock is
Synthesis CROs )
unavailable.

Sourcing Decision Logic

Use the following workflow to determine the optimal procurement path based on your project

timeline and scale.
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Figure 1: Decision matrix for sourcing 4-Amino-3-propoxyphenol, prioritizing stock availability
vs. synthesis lead times.

Part 3: Technical Validation (Quality Control)

Upon receipt, the compound must be validated. The aniline and phenol moieties make this
compound susceptible to oxidation (forming quinone imines), which can appear as impurities in
biological assays.

The "Self-Validating" QC Protocol

Do not rely solely on the vendor's CoA. Perform this 3-step verification:

Step 1: Visual Inspection
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e Pass: Off-white, beige, or light grey powder.

o Fail: Dark brown, black, or "gummy" texture (indicates significant oxidation or hygroscopic
failure).

Step 2: 1H-NMR Verification (DMSO-d6)
o Diagnostic Signals:

o Propoxy Group: Look for the triplet (~1.0 ppm), multiplet (~1.7 ppm), and triplet (~3.8 ppm)
integrating 3:2:2.

o Aromatic Region: 3 protons in the 6.0-7.0 ppm range. The pattern should reflect the 1,2,4-
substitution.

o Exchangeable Protons: Broad singlets for -NHz and -OH. Note: These may disappear if
D20 exchange is performed.

Step 3: Purity Check (HPLC-UV)

e Column: C18 Reverse Phase (e.g., Agilent Zorbax or Waters XBridge).
e Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile gradient.

o Detection: 254 nm (aromatic) and 210 nm.

o Acceptance Criteria: Main peak >95%. Impurities at RT > Main peak are likely oxidation
dimers (azobenzenes).

QC Workflow Diagram
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Figure 2: Incoming quality control workflow to prevent oxidized or incorrect material from
entering the research pipeline.

Part 4: Handling, Stability & Storage

The 4-amino-phenol motif is electronically rich and prone to oxidation. Causality: The electron-
donating amino and hydroxyl groups make the ring susceptible to electrophilic attack by

atmospheric oxygen, leading to polymerization.

Storage Protocols

e Primary Storage: -20°C in a manual defrost freezer.
o Atmosphere: Store under Argon or Nitrogen.
o Container: Amber glass vials with Teflon-lined caps (prevent light degradation).
e Solution Stability:
o DMSO: Stable for ~1 week at 4°C.

o Water/Buffer: Unstable. Prepare fresh immediately before use. Do not store aqueous

stocks.

Safety (HSE)

e Hazards: Irritant (Skin/Eye/Respiratory).[1][2] Potential sensitizer.
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e PPE: Nitrile gloves, safety glasses, lab coat. Work in a fume hood to avoid inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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